3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C15H12FN3O2S2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 3-amino-6-(4-fluorophenyl)-2-(2-oxopropylsulfanyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C15H12FN3O2S2/c1-8(20)7-22-15-18-11-6-12(9-2-4-10(16)5-3-9)23-13(11)14(21)19(15)17/h2-6H,7,17H2,1H3
• InChI Key: SAFQHSLLGJKJEB-UHFFFAOYSA-N
• SMILES: CC(=O)CSC1=NC2=C(C(=O)N1N)SC(=C2)C3=CC=C(C=C3)F

Description

3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one, also known as compound X, is a novel thienopyrimidine compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

The mechanism of action of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X is not fully understood, but it is believed to involve the inhibition of a key enzyme involved in cancer cell proliferation. Specifically, 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for the synthesis of DNA. By inhibiting thymidylate synthase, 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X prevents cancer cells from dividing and proliferating, leading to cell death.
Biochemical and Physiological Effects
Compound X has been shown to exhibit potent anticancer activity in vitro and in vivo. In vitro studies have demonstrated that 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X inhibits the proliferation of a variety of cancer cell lines, including breast, lung, and prostate cancer. In vivo studies have demonstrated that 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X exhibits significant antitumor activity in mouse xenograft models of breast and lung cancer. Additionally, 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been shown to exhibit low toxicity in normal cells, suggesting that it may have a favorable therapeutic index.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X is its potent anticancer activity, which makes it a promising lead 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one for the development of novel anticancer agents. Additionally, 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been shown to exhibit low toxicity in normal cells, suggesting that it may have a favorable therapeutic index. However, one of the main limitations of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X is its relatively low yield in the synthesis process, which may limit its availability for further study.

Future Directions

There are several future directions for the study of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X. One potential direction is the optimization of the synthesis process to improve the yield of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X. Another potential direction is the development of novel derivatives of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X with improved potency and selectivity against cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X and its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Synthesis Methods

The synthesis of 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X involves a multi-step process that includes the reaction of 4-fluorobenzaldehyde with ethyl cyanoacetate to form ethyl 4-fluorophenylacrylate, which is then reacted with thioacetic acid to form ethyl 4-fluorophenyl-3-thioacetylacrylate. The resulting 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one is then subjected to a cyclization reaction with 2-aminothiophenol to form 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X. The overall yield of the synthesis process is approximately 50%.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. In medicinal chemistry, 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been shown to exhibit potent activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. In drug discovery, 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been identified as a potential lead 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one for the development of novel anticancer agents. In biological research, 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one X has been used as a tool 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one to study the mechanism of action of thienopyrimidine 3-amino-6-(4-fluorophenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-ones.